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Compound of Interest

Compound Name: THALLIUM()HYDROXIDE

Cat. No.: B1171804

An In-Depth Technical Guide to the Basicity of Thallium(l) Hydroxide

Introduction

Thallium(l) hydroxide, with the chemical formula TIOH, is an inorganic compound of significant
interest in chemical synthesis.[1][2] It is recognized as a strong base, a property that dictates
its chemical behavior and applications.[1][3] Comprising a thallium(l) cation (TI*) and a
hydroxide anion (OH™), its structure and bonding lead to high solubility and complete
dissociation in aqueous solutions.[1][3] This guide provides a comprehensive overview of the
chemical properties, quantitative data, and experimental protocols relevant to understanding
the basicity of Thallium(l) hydroxide. It is intended for researchers, scientists, and professionals
in drug development who may utilize thallium compounds in their work. Due to the acute
toxicity of thallium salts, extreme caution and appropriate safety measures are mandatory when
handling this compound.[4][5][6]

Chemical and Physical Properties

Thallium(l) hydroxide is a yellow, needle-like solid that is highly soluble in water.[1][7] Its
agueous solution is strongly alkaline, comparable to alkali metal hydroxides like potassium
hydroxide.[2][7] This strong basicity arises from its complete dissociation in water, yielding a
high concentration of hydroxide ions.

The compound is unstable when heated, decomposing at 139°C to thallium(l) oxide (Tl20) and
water.[1][8] It is also reactive with atmospheric carbon dioxide, readily forming thallium(l)
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carbonate (T12CO3).[8][9] This reactivity necessitates handling and storage in inert

atmospheres to maintain its purity.[8]

TIOH (aq)

Dissociation in H20

-

TI* (ag) + OH™ (aq)

Caption: Dissociation of Thallium(l) hydroxide in water.

Quantitative Data Summary

The following table summarizes key quantitative properties of Thallium(l) hydroxide.

Click to download full resolution via product page

Property Value Reference(s)
Molar Mass 221.39 g/mol [1]
Appearance Yellow needles [11[7]

Density 7.44 g/lcm?3 [1][10]

Melting Point Decomposes at 139°C [1]

Solubility in Water 34.3g/100g at 18°C [1][10]

Strong base, fully dissociates

Basicity ) [11[3]
in water.
Not applicable; as a strong

pKb base, it is considered to

dissociate completely.

Experimental Protocols
Synthesis of Thallium(l) Hydroxide
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A common and reliable method for synthesizing TIOH in a laboratory setting is through the
metathesis reaction between aqueous solutions of thallium(l) sulfate (TI2SO4) and barium
hydroxide (Ba(OH)2).[1] The insolubility of barium sulfate (BaSOa4) drives the reaction to
completion.

Methodology:

o Preparation of Reactants: Prepare separate aqueous solutions of thallium(l) sulfate and
barium hydroxide of known concentrations.

e Reaction: Slowly add the barium hydroxide solution to the thallium(l) sulfate solution with
constant stirring. A white precipitate of barium sulfate will form immediately.

o Reaction: TI2SOa4(aq) + Ba(OH)z(aq) — 2TIOH(aq) + BaSOa(s)

o Precipitate Removal: Allow the precipitate to settle. Separate the solid BaSOa4 from the
agueous TIOH solution via filtration or centrifugation. A fine filter paper (e.g., Whatman No.
42) is recommended.

o Solution Handling: The resulting clear filtrate is an aqueous solution of Thallium(l) hydroxide.
This solution should be used promptly or stored under an inert atmosphere (e.g., nitrogen or
argon) to prevent the absorption of CO2.[8]
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Reactant Preparation

( Dissolve TI2SOa4 in H20 ) ( Dissolve Ba(OH)z in H20 )
~N e

Mix Reactant Solutions

(Precipitation of BaSOa occurs)

Filter mixture to remove solid BaSOa

(Collect aqueous TIOH squtiorD

Store under inert atmosphere
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Titration Experiment

(Record pH vs. Volume)

Generate Titration Curve

ldentify Equivalence Point
(Steepest slope)

Calculate Half-Equivalence Point Volume

Read from curve

Find pH at Half-Equivalence Point

:

Result: pH = pKa
(of conjugate acid)

@ate: pKb = 14D

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Thallium(l) hydroxide - Wikipedia [en.wikipedia.org]

2. Thallium(l) hydroxide - Simple English Wikipedia, the free encyclopedia
[simple.wikipedia.org]

. Thallium hydroxide (TIOH) is a water-soluble ionic compound. Classify TIO.. [askfilo.com]
. aplmaterials.com [aplmaterials.com]

. fishersci.com [fishersci.com]

. sigmaaldrich.com [sigmaaldrich.com]

. Thallium Hydroxide [drugfuture.com]

. Thallium hydroxide | 12026-06-1 | Benchchem [benchchem.com]

°
(] [00] ~ » (621 iy w

. zegmetal.com [zegmetal.com]
e 10. americanelements.com [americanelements.com]

 To cite this document: BenchChem. [Understanding the basicity of Thallium(l) hydroxide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1171804#understanding-the-basicity-of-thallium-i-
hydroxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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